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Compound of Interest

Compound Name: Cesium;sodium,chloride

Cat. No.: B15348429

This technical guide provides a comprehensive overview of the core physicochemical
properties of aqueous solutions containing cesium chloride (CsCl) and sodium chloride (NaCl).
The information is intended for researchers, scientists, and drug development professionals
working with these solutions. This guide covers key properties including density, solubility,
viscosity, and electrical conductivity, and provides detailed experimental protocols for their
measurement.

Data Presentation

The following tables summarize the quantitative data for the physicochemical properties of
cesium sodium chloride solutions. Due to the limited availability of experimental data for the
transport properties (viscosity and electrical conductivity) of the ternary CsCIl-NaCl-H20
system, data for the individual binary systems are presented, followed by a discussion on
predictive models for mixed electrolyte solutions.

Density of Mixed Cesium Sodium Chloride Solutions

The density of mixed CsCI-NaCl-Hz0 solutions is a function of the concentration of both salts
and the temperature. Experimental data for the density of the ternary system at various
compositions and temperatures are presented below.

Table 1: Density (g/cm3) of the CsCI-NaCl-H20 System at 298.15 K
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Mass Fraction CsCI (w1) Mass Fraction NaCl (w2) Density (g/cm?)
0.0000 0.2648 1.1989
0.0815 0.2013 1.2587
0.1813 0.1411 1.3396
0.2858 0.0898 1.4328
0.4042 0.0486 1.5511
0.5103 0.0229 1.6842
0.6015 0.0000 1.8223

Table 2: Density (g/cm3) of the CsCI-NaCl-H20 System at 308.15 K

Mass Fraction CsCI (w1) Mass Fraction NaCl (w2) Density (g/cm?®)
0.0000 0.2665 1.1963
0.0911 0.2021 1.2641
0.1923 0.1488 1.3482
0.3011 0.0982 1.4468
0.4189 0.0553 1.5715
0.5281 0.0251 1.7101
0.6203 0.0000 1.8546

Table 3: Density (g/cm3) of the CsCI-NaCl-H20 System at 318.15 K
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Mass Fraction CsCI (w1) Mass Fraction NaCl (w2) Density (g/cm?)
0.0000 0.2684 1.1936
0.1008 0.2031 1.2697
0.2088 0.1543 1.3615
0.3204 0.1049 1.4658
0.4395 0.0611 1.5982
0.5498 0.0271 1.7423
0.6378 0.0000 1.8868

Solubility in the Cesium Sodium Chloride - Water
System

The solubility in the ternary CsCI-NaCl-H20 system is complex, with the formation of different
solid phases depending on the temperature and the relative concentrations of the salts. The
following tables present the compositions of the equilibrium liquid phase at different
temperatures.

Table 4: Solubility Data for the Ternary System (CsCl + NaCl + H20) at 298.15 K
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Mass Fraction CsCI (w1) Mass Fraction NaCl (wz2) Solid Phase

0.0000 0.2648 NacCl

0.0815 0.2013 NacCl

0.1813 0.1411 NacCl

0.2858 0.0898 NacCl

0.4042 0.0486 NacCl

0.5103 0.0229 NaCl + CsClI-2NaCl-2H20
0.5103 0.0229 CsCl-2NaCl-2H20
0.5511 0.0123 CsClI-2NaCl-2H20
0.6015 0.0000 CsCl

Table 5: Solubility Data for the Ternary System (CsCl + NaCl + H20) at 308.15 K

Mass Fraction CsCI (w1) Mass Fraction NaCl (w2) Solid Phase

0.0000 0.2665 NacCl

0.0911 0.2021 NacCl

0.1923 0.1488 NacCl

0.3011 0.0982 NacCl

0.4189 0.0553 NacCl

0.5281 0.0251 NaCl + CsCI-2NaCl-2H20
0.5281 0.0251 CsCl-2NaCl-2H20
0.5702 0.0135 CsClI-2NaCl-2H20
0.6203 0.0000 CsCl

Table 6: Solubility Data for the Ternary System (CsCl + NaCl + H20) at 318.15 K
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Mass Fraction CsCI (w1) Mass Fraction NaCl (wz2) Solid Phase

0.0000 0.2684 NacCl

0.1008 0.2031 NacCl

0.2088 0.1543 NacCl

0.3204 0.1049 NacCl

0.4395 0.0611 NacCl

0.5498 0.0271 NaCl + CsClI-2NaCl-2H20
0.5498 0.0271 CsCl-2NaCl-2H20
0.5896 0.0146 CsClI-2NaCl-2H20
0.6378 0.0000 CsCl

Table 7: Solubility Data for the Ternary System (NaCl-CsCI-H20) at 50°C (323.15 K)

Mass % NaCl Mass % CsCI Solid Phase
26.90 0.00 NacCl

22.10 14.50 NacCl

16.80 32.40 NacCl

12.30 54.10 NaCl + CsCl
0.00 68.90 CsCl

Viscosity of Cesium Chloride and Sodium Chloride
Solutions

Experimental data for the viscosity of the mixed CsCI-NaCl-H20 system is not readily available.
Therefore, data for the individual binary solutions are presented below. The viscosity of mixed
electrolyte solutions can be estimated using various theoretical models, such as those based
on Eyring's absolute rate theory or extensions of the Jones-Dole equation. These models often
require parameters derived from the binary solution data.
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Table 8: Viscosity (mPa-s) of Aqueous Cesium Chloride (CsCl) Solutions at 25°C (298.15 K)

Molality (mol/kg) Viscosity (mPa-s)
0.1 0.889
0.5 0.883
1.0 0.878
2.0 0.875
3.0 0.880
5.0 0.915
7.0 0.978
9.0 1.070

Table 9: Viscosity (mPa-s) of Aqueous Sodium Chloride (NaCl) Solutions

Molality (mol/kg) 20°C (293.15 K) 25°C (298.15 K) 30°C (303.15 K)
05 1.052 0.933 0.834
1.0 1.105 0.977 0.872
2.0 1.226 1.081 0.963
3.0 1.370 1.204 1.072
4.0 1.540 1.350 1.199
5.0 1.741 1.522 1.347

Electrical Conductivity of Cesium Chloride and Sodium
Chloride Solutions

Similar to viscosity, comprehensive experimental data for the electrical conductivity of the
ternary CsCIl-NaCl-H20 system is scarce. The data for the individual binary solutions are
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provided below. Predictive models, such as those based on the Mean Spherical Approximation
(MSA) theory, can be used to estimate the conductivity of mixed electrolyte solutions.

Table 10: Electrical Conductivity (S/m) of Aqueous Cesium Chloride (CsClI) Solutions at 25°C
(298.15 K)

Molality (mol/kg) Electrical Conductivity (S/m)
0.001 0.0147

0.01 0.1413

0.1 1.307

1.0 11.27

2.0 20.35

5.0 40.20

Table 11: Electrical Conductivity (S/m) of Aqueous Sodium Chloride (NaCl) Solutions at 25°C
(298.15 K)

Molality (mol/kg) Electrical Conductivity (S/m)
0.001 0.0124

0.01 0.119

0.1 1.067

1.0 8.59

2.0 15.22

3.0 20.48

4.0 24.01

5.0 25.73

Experimental Protocols
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This section details the methodologies for determining the key physicochemical properties of
cesium sodium chloride solutions.

Determination of Density

The density of aqueous salt solutions can be accurately measured using a pycnometer or a
vibrating tube densitometer.

Protocol: Density Measurement using a Pycnometer

Preparation: Thoroughly clean and dry the pycnometer and its stopper.
e Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (mo).

o Mass of Pycnometer with Sample: Fill the pycnometer with the sample solution, ensuring no
air bubbles are present. Insert the stopper, allowing excess liquid to escape through the
capillary. Carefully dry the outside of the pycnometer and weigh it (ma1).

e Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with deionized
water and repeat the weighing procedure (mz).

o Temperature Control: All measurements should be performed at a constant, known
temperature, typically using a thermostatic bath.

o Calculation: The density of the sample solution (p_sample) is calculated using the following
formula: p_sample = [(mz1 - mo) / (M2 - mo)] * p_water where p_water is the known density of
water at the measurement temperature.
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Caption: Workflow for density measurement using a pychometer.
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Determination of Solubility (Isothermal Evaporation
Method)

The isothermal evaporation method is a common technique for determining the phase
equilibria and solubility in ternary salt-water systems.

Protocol: Isothermal Evaporation Method

o Sample Preparation: Prepare a series of solutions with varying ratios of CsCl and NaCl in
deionized water.

o Equilibration: Place the solutions in a constant temperature bath and allow them to
equilibrate with gentle stirring. The temperature should be controlled to within £0.1 K.

 |Isothermal Evaporation: Allow the solvent (water) to evaporate slowly at a constant
temperature. This will cause the concentration of the salts to increase until the solution
becomes saturated and solid phases begin to precipitate.

e Sampling: Once equilibrium is reached (i.e., the composition of the liquid phase remains
constant over time), carefully extract a sample of the supernatant liquid and a sample of the
wet solid residue.

o Composition Analysis: Analyze the composition (mass fractions of CsClI, NaCl, and H20) of
the liquid and solid phases using appropriate analytical techniques (e.g., gravimetric
analysis, ion chromatography, or titration).

e Phase Diagram Construction: Plot the compositions of the liquid and solid phases on a
ternary phase diagram to determine the solubility curves and identify the solid phases
present at equilibrium.
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Prepare CsCI-NaCl solutions of varying compositions
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Caption: Workflow for solubility determination using the isothermal evaporation method.

Determination of Viscosity
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The viscosity of electrolyte solutions can be measured using various types of viscometers, with
the Ubbelohde capillary viscometer being a common choice for its accuracy.

Protocol: Viscosity Measurement using an Ubbelohde Viscometer

o Preparation: Clean the Ubbelohde viscometer thoroughly and dry it completely.

o Sample Loading: Introduce a precise volume of the sample solution into the viscometer.

o Temperature Equilibration: Place the viscometer in a constant temperature bath and allow
the sample to reach thermal equilibrium.

o Flow Time Measurement: Draw the liquid up into the measuring bulb. Measure the time it
takes for the liquid meniscus to pass between two calibrated marks as it flows back down
under gravity.

o Repeat Measurements: Repeat the flow time measurement several times to ensure
reproducibility.

o Calibration: Perform the same procedure with a reference liquid of known viscosity (e.qg.,
deionized water) at the same temperature.

o Calculation: The kinematic viscosity (v) of the sample is calculated using the equation: v = K
* t where K is the viscometer constant (determined from the reference liquid) and t is the
average flow time of the sample. The dynamic viscosity (n) can then be calculated by
multiplying the kinematic viscosity by the density of the solution (n =v * p).
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Caption: Workflow for viscosity measurement using an Ubbelohde viscometer.

Determination of Electrical Conductivity
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The electrical conductivity of electrolyte solutions is measured using a conductivity meter,
which consists of a conductivity cell and a meter that measures the resistance of the solution.

Protocol: Electrical Conductivity Measurement

o Calibration: Calibrate the conductivity meter using standard solutions of known conductivity
(e.g., potassium chloride solutions).

o Sample Preparation: Prepare the cesium sodium chloride solutions of desired
concentrations.

o Temperature Control: Bring the sample solutions to a constant and known temperature using
a thermostatic bath, as conductivity is highly dependent on temperature.

o Measurement: Rinse the conductivity cell with a portion of the sample solution. Immerse the
cell in the sample solution, ensuring the electrodes are fully submerged and there are no air
bubbles.

» Record Reading: Allow the reading on the conductivity meter to stabilize and then record the
value.

o Data Analysis: The measured conductivity can be used to study the effects of concentration
on ion mobility and association.
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Calibrate conductivity meter with standard solutions
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Caption: Workflow for electrical conductivity measurement.
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sodium-chloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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